Cas no 80427-20-9 (7,12-dioxaspiro(5,6)dodecane-3-one)

• Product name: 7,12-dioxaspiro(5,6)dodecane-3-one
• CAS No: 80427-20-9
• MF: C₁₀H₁₆O₃
• MW: 184.23200
• CID: 985611
• PubChem ID: 11805423

7,12-dioxaspiro(5,6)dodecane-3-one Chemical and Physical Properties

Names and Identifiers

• 7,12-dioxaspiro(5,6)dodecane-3-one
• 7,12-dioxaspiro[5.6]dodecan-3-one
• 1,4-cyclohexanedione tetramethylene monoacetal
• 7,12-Dioxaspiro<5,6>dodecan-3-on
• 7,12-dioxaspiro<5,6>dodecan-3-one
• AG-H-23257
• FT-0621328
• AKOS006274626
• 7,12-dioxaspiro[5,6]dodecan-3-one
• SCHEMBL658204
• 80427-20-9
• 7,12-dioxaspiro[5.6]dodecan-3-on
• DTXSID60473074

• Inchi： InChI=1S/C10H16O3/c11-9-3-5-10(6-4-9)12-7-1-2-8-13-10/h1-8H2
• InChI Key： ZGVAUNNURDRDRD-UHFFFAOYSA-N
• SMILES： C1CCOC2(CCC(=O)CC2)OC1

Computed Properties

• Exact Mass: 184.11000
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 1.65280